4,7-Dimethyl-6-(oxolan-2-ylmethyl)-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione

• IUPAC Name: 4,7-dimethyl-6-(oxolan-2-ylmethyl)-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H21N5O4/c1-10-7-21-13-14(18-16(21)20(10)9-12-5-4-6-26-12)19(3)17(25)22(15(13)24)8-11(2)23/h7,12H,4-6,8-9H2,1-3H3
• InChI Key: YQVCPJLZLCQUKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CC4CCCO4)N(C(=O)N(C3=O)CC(=O)C)C
• Molecular Formula: C17H21N5O4
• Molecular Weight: 359.4 g/mol

Description

4,7-Dimethyl-6-(oxolan-2-ylmethyl)-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C17H21N5O4 and its molecular weight is 359.386. The purity is usually 95%.
BenchChem offers high-quality 4,7-Dimethyl-6-(oxolan-2-ylmethyl)-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,7-Dimethyl-6-(oxolan-2-ylmethyl)-2-(2-oxopropyl)purino[7,8-a]imidazole-1,3-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mesoionic Purinone Analogs Synthesis and Properties

• Synthesis and Tautomeric Forms : Mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, were synthesized from 4-amino-l-methylpyrimidin-6-ones. These analogs predominantly exist in the C3-H tautomeric form and undergo hydrolytic ring-opening reactions. One compound was further reacted to produce triazacyclopent-[cd]indene via 1,3-dipolar cycloaddition (Coburn & Taylor, 1982).

Pharmacological Evaluation of Imidazo[2,1-f]purine-2,4-dione Derivatives

• Anxiolytic and Antidepressant Activity : A series of N-8-arylpiperazinylpropyl derivatives of 1,3-dimethyl-(1H,8H)-imidazo[2,1-f]purine-2,4-dione and amide derivatives were synthesized. Preclinical studies indicated anxiolytic-like activity in mice, with effects comparable to Diazepam and Imipramine, suggesting the potential for new derivatives with anxiolytic/antidepressant activity (Zagórska et al., 2009).

Synthesis of Purines and Imidazoles

• Novel Routes to Imidazoles for Purine Synthesis : A novel route to imidazoles was developed, demonstrating that these derivatives are valuable intermediates for the synthesis of purines. This work highlights the versatility of imidazole derivatives as precursors for complex purine synthesis (Edenhofer, 1975).

Antiviral and Antihypertensive Activity of Purine Derivatives

• Biological Activity of Purine Derivatives : The synthesis of 7,8-polymethylenepurine derivatives and their precursors was explored. Studies on antiviral and antihypertensive activities were conducted, indicating the therapeutic potential of these compounds (Nilov et al., 1995).